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Compound of Interest

Compound Name: ZM226600

Cat. No.: B15588317 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physical, chemical,

and pharmacological properties of ZM226600, a potent ATP-sensitive potassium (KATP)

channel opener. This document is intended to serve as a valuable resource for researchers and

professionals engaged in drug discovery and development, particularly in areas where

modulation of KATP channel activity is of therapeutic interest.

Core Physical and Chemical Properties
ZM226600 is a small molecule with the IUPAC name N-[4-(phenylsulfonyl)phenyl]-3,3,3-

trifluoro-2-hydroxy-2-methylpropanamide. Its fundamental properties are summarized in the

table below.
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Property Value Source

Molecular Formula C₁₆H₁₄F₃NO₄S

Molecular Weight 373.35 g/mol

CAS Number 147695-92-9

Appearance White to off-white solid powder

Purity ≥98%

Density (predicted) 1.448 g/cm³

Boiling Point (predicted) 574.8 °C at 760 mmHg

Flash Point (predicted) 301.4 °C

LogP (predicted) 3.925

Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 7

Rotatable Bonds 4

Note: Experimentally determined values for melting point and pKa are not readily available in

the public domain. The provided density, boiling point, flash point, and LogP are predicted

values and should be used as estimates.

Solubility
ZM226600 is known to be soluble in dimethyl sulfoxide (DMSO). Specific quantitative solubility

data in other common laboratory solvents such as ethanol, methanol, or phosphate-buffered

saline (PBS) is not widely reported and should be determined empirically for specific

experimental needs.

Mechanism of Action and Signaling Pathway
ZM226600 is a potent opener of Kir6 subfamily of inwardly rectifying potassium channels,

which are the pore-forming subunits of ATP-sensitive potassium (KATP) channels. KATP

channels are hetero-octameric complexes composed of four Kir6.x subunits and four
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sulfonylurea receptor (SUR) subunits. These channels couple the metabolic state of a cell to its

electrical activity.

The primary mechanism of action for KATP channel openers like ZM226600 involves binding to

the SUR subunit of the channel complex. This binding event antagonizes the inhibitory effect of

intracellular ATP, leading to an increase in the channel's open probability.

The opening of KATP channels by ZM226600 leads to the efflux of potassium ions (K⁺) from

the cell, following the electrochemical gradient. This net outward current results in

hyperpolarization of the cell membrane.
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Figure 1: Signaling pathway of ZM226600 as a KATP channel opener.

The resulting membrane hyperpolarization leads to the closure of voltage-gated calcium

channels (VGCCs), thereby reducing the influx of calcium ions (Ca²⁺) into the cell. The

decrease in intracellular calcium concentration is a key event that mediates the downstream

cellular effects of ZM226600, which can include:

Smooth Muscle Relaxation: In vascular and other types of smooth muscle, reduced

intracellular calcium leads to relaxation.

Neuroprotection: In neurons, hyperpolarization can reduce excitotoxicity and provide a

neuroprotective effect.
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Modulation of Insulin Secretion: In pancreatic β-cells, opening of KATP channels prevents

the depolarization necessary for insulin release, thus inhibiting insulin secretion.

Experimental Protocols
The following sections outline general methodologies for key experiments used to characterize

KATP channel openers like ZM226600. Specific parameters such as cell lines, compound

concentrations, and incubation times should be optimized for each experimental setup.

Electrophysiology: Patch-Clamp Technique
The patch-clamp technique is the gold standard for directly measuring the activity of ion

channels. The whole-cell configuration is commonly used to assess the effect of ZM226600 on

KATP channel currents.

Objective: To measure the effect of ZM226600 on KATP channel currents in a specific cell type.

Materials:

Cells expressing KATP channels (e.g., HEK293 cells stably expressing Kir6.2/SUR1, primary

cardiomyocytes, or smooth muscle cells).

Patch-clamp rig with amplifier, micromanipulator, and data acquisition system.

Borosilicate glass capillaries for pipette pulling.

Extracellular (bath) solution (e.g., containing in mM: 140 KCl, 10 HEPES, 1 EGTA, pH 7.35).

Intracellular (pipette) solution (e.g., containing in mM: 140 KCl, 10 HEPES, 1 EGTA, and ATP

at a desired concentration to study inhibition, pH 7.35).

ZM226600 stock solution in DMSO.

Procedure:

Prepare cells for recording.

Pull patch pipettes to a resistance of 2-5 MΩ.
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Fill the pipette with intracellular solution and mount it on the micromanipulator.

Approach a cell and form a gigaohm seal.

Rupture the cell membrane to achieve the whole-cell configuration.

Record baseline KATP channel currents in the absence of ZM226600.

Perfuse the cell with the extracellular solution containing the desired concentration of

ZM226600.

Record the changes in KATP channel currents in the presence of the compound.

Data can be analyzed to determine the dose-response relationship and the potency (EC₅₀) of

ZM226600.
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Figure 2: General workflow for a whole-cell patch-clamp experiment.
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Rubidium Efflux Assay
This assay provides a functional, medium-to-high-throughput method to assess KATP channel

activity by measuring the efflux of rubidium ions (Rb⁺), which serve as a surrogate for K⁺.

Objective: To determine the ability of ZM226600 to open KATP channels by measuring Rb⁺

efflux.

Materials:

Cells expressing KATP channels grown in 96-well plates.

Rubidium loading buffer (e.g., Krebs-Ringer-HEPES buffer containing RbCl).

Wash buffer (e.g., Krebs-Ringer-HEPES buffer).

Stimulation buffer (containing ZM226600 at various concentrations).

Lysis buffer (e.g., Triton X-100 solution).

Atomic Absorption Spectrometer.

Procedure:

Seed cells in a 96-well plate and grow to confluence.

Wash the cells with wash buffer.

Load the cells with Rb⁺ by incubating them in the rubidium loading buffer for a defined period

(e.g., 1-2 hours).

Wash the cells to remove extracellular Rb⁺.

Add the stimulation buffer containing different concentrations of ZM226600 to the wells and

incubate for a specific time (e.g., 10-30 minutes).

Collect the supernatant, which contains the effluxed Rb⁺.

Lyse the cells with lysis buffer to release the remaining intracellular Rb⁺.
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Measure the Rb⁺ concentration in both the supernatant and the cell lysate using an atomic

absorption spectrometer.

Calculate the percentage of Rb⁺ efflux for each condition.
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Figure 3: General workflow for a rubidium efflux assay.
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Conclusion
ZM226600 is a valuable pharmacological tool for studying the physiological and

pathophysiological roles of KATP channels. Its potency as a KATP channel opener makes it a

relevant compound for research in areas such as cardiovascular diseases, neurological

disorders, and metabolic conditions. This technical guide provides a foundational

understanding of its properties and the experimental approaches to investigate its effects.

Researchers are encouraged to consult the primary literature for more detailed and specific

applications of this compound.

To cite this document: BenchChem. [ZM226600: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588317#zm226600-physical-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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